A distorted trigonal bipyramidal co-ordination of cobalt in tris-(o-diphenylphosphinophenyl)phosphinochlorocobalt(II) tetraphenylborate
Chemical Communications (London) Pub Date: DOI: 10.1039/C19670000763
Abstract
The first page of this article is displayed as the abstract.
![A distorted trigonal bipyramidal co-ordination of cobalt in tris-(o-diphenylphosphinophenyl)phosphinochlorocobalt(II) tetraphenylborate](http://scimg.chem960.com/usr/1/C19670000763.jpg)
![A distorted trigonal bipyramidal co-ordination of cobalt in tris-(o-diphenylphosphinophenyl)phosphinochlorocobalt(II) tetraphenylborate](https://scimg.chem960.com/usr/1/C19670000763.jpg)
Recommended Literature
- [1] Solid-phase synthesis of peptides with azopyridine side-chains for Mn(i)–CO binding and red-light responsive CO release†
- [2] Polymersomes with aggregation-induced emission based on amphiphilic block copolypeptoids†
- [3] Collagen secretion after photodynamic therapy versus scar-inducing anti-cancer modalities: an in vitro study
- [4] The high resolution absorption spectrum of methane in the 10 800–14 000 cm−1 region: literature review, new results and perspectives†
- [5] A pH dependent transport and back transport of americium(iii) through the cellulose triacetate composite polymer membrane of cyanex-301 and TBP: role of H-bonding interactions
- [6] The effect of cation size on structure and properties of Ba-based tetragonal tungsten bronzes Ba4M2Nb10O30 (M = Na, K or Rb) and Ba4M2Nb8Ti2O30 (M = Ca or Sr)†
- [7] Polymorphism of the β,γ-hydroxylactone derived from indomethacin†
- [8] The behaviour of the ammonium ion in the ammonium salt of tetraphenylboron by comparison of the heat capacities of the ammonium, rubidium, and potassium salts
- [9] Switching wormlike micelles of selenium-containing surfactant using redox reaction†
- [10] Visible-light promoted γ-cyanoalkyl radical generation: three-component cyanopropylation/etherification of unactivated alkenes†
![Chemical Communications (London)](https://scimg.chem960.com/usr/1/C11965_0_0.jpg)
Journal Nameļ¼Chemical Communications (London)
Research Products
-
CAS no.: 169555-93-5